Cas no 1339953-35-3 (9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

• Product Name: 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• CAS No: 1339953-35-3
• MF: C₂₄H₃₂BNO₂
• MW: 377.327386856079
• MDL: MFCD31618142
• CID: 3044230
• PubChem ID: 354335602
• Update Time: 2025-07-20

9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• 9-Hexyl-9H-carbazole-2-boronic Acid Pinacol Ester
• 2-(9-Hexyl-9H-carbazol-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 9-hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 9-Hexyl-9H-carbazole-2-ylboronic acid 2,3-dimethyl-2,3-butanediyl
• 1339953-35-3
• MFCD31618142
• T71726
• H1647

• MDL： MFCD31618142
• Inchi： 1S/C24H32BNO2/c1-6-7-8-11-16-26-21-13-10-9-12-19(21)20-15-14-18(17-22(20)26)25-27-23(2,3)24(4,5)28-25/h9-10,12-15,17H,6-8,11,16H2,1-5H3
• InChI Key： LDQNNBZJNCAYDL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C4C=CC=CC=4N(CCCCCC)C=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 377.2526094 g/mol
• Monoisotopic Mass: 377.2526094 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 377.3
• Topological Polar Surface Area: 23.4

Experimental Properties

• Melting Point: 83.0 to 87.0 deg-C

Related Categories

• Other Chemical Reagents

Additional information on 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole

Comprehensive Overview of 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1339953-35-3)

9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole, with the CAS number 1339953-35-3, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic electronics. This boronic ester derivative of carbazole is particularly valued for its unique electronic properties, making it a critical component in the development of advanced materials such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The compound's structure, featuring a hexyl side chain and a dioxaborolane ring, enhances its solubility and processability, which are essential for industrial applications.

One of the most compelling aspects of 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole is its role in the synthesis of conjugated polymers and small molecules. Researchers are increasingly exploring its potential in creating high-performance organic semiconductors, which are pivotal for next-generation flexible electronics. The carbazole core provides excellent hole-transporting capabilities, while the boronic ester moiety facilitates cross-coupling reactions, enabling the construction of complex molecular architectures. This versatility has made it a favorite among chemists and material scientists working on cutting-edge technologies.

In recent years, the demand for organic electronic materials has surged, driven by the growing need for energy-efficient and sustainable technologies. 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole aligns perfectly with this trend, as it contributes to the development of lightweight, flexible, and low-cost electronic devices. Its compatibility with solution-processing techniques, such as inkjet printing and spin-coating, further enhances its appeal for large-scale manufacturing. These attributes have positioned it as a key player in the transition toward greener and more adaptable electronics.

Another area where CAS 1339953-35-3 has shown promise is in the field of sensors and biosensors. The compound's ability to interact with various analytes, coupled with its stable electronic properties, makes it an excellent candidate for detecting environmental pollutants, biological markers, and other critical substances. This application is particularly relevant in today's world, where rapid and accurate sensing technologies are in high demand for healthcare, environmental monitoring, and industrial safety.

From a synthetic chemistry perspective, 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole is often utilized in Suzuki-Miyaura cross-coupling reactions, a widely employed method for forming carbon-carbon bonds. This reaction is fundamental in the construction of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials. The compound's stability and reactivity under mild conditions make it a reliable building block for researchers aiming to design novel compounds with tailored properties.

As the scientific community continues to explore the potential of organic electronics, 9-Hexyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole remains at the forefront of innovation. Its combination of structural features, functional versatility, and compatibility with modern manufacturing techniques ensures its relevance in both academic research and industrial applications. Whether in the development of energy-efficient displays, renewable energy solutions, or advanced sensing systems, this compound is poised to play a pivotal role in shaping the future of technology.